Cas no 898459-26-2 (2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole)

2-1-(4-Methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core linked to a piperidine moiety substituted with a 4-methoxybenzenesulfonyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The sulfonyl group enhances stability and modulates electronic characteristics, while the piperidine ring contributes to conformational flexibility. The compound’s well-defined molecular architecture allows for precise functionalization, facilitating its use in the synthesis of biologically active molecules. Its potential applications include serving as a scaffold for kinase inhibitors or GPCR-targeted therapeutics. The presence of both electron-donating and withdrawing groups offers tunable reactivity for further derivatization.

2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole structure

898459-26-2 structure

Product Name:2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

CAS No:898459-26-2

MF:C₁₉H₂₁N₃O₃S

MW:371.453343153

CID:5485940

Update Time:2025-11-01

2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-1H-benzimidazole
- 2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole
- Inchi： 1S/C19H21N3O3S/c1-25-15-6-8-16(9-7-15)26(23,24)22-12-10-14(11-13-22)19-20-17-4-2-3-5-18(17)21-19/h2-9,14H,10-13H2,1H3,(H,20,21)
- InChI Key： MWHFEHQKKVJJAA-UHFFFAOYSA-N
- SMILES： C1(C2CCN(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)NC2=CC=CC=C2N=1

2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2601-0009-2μmol	2-[1-(4-methoxybenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	898459-26-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2601-0009-1mg	2-[1-(4-methoxybenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	898459-26-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2601-0009-2mg	2-[1-(4-methoxybenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	898459-26-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2601-0009-3mg	2-[1-(4-methoxybenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	898459-26-2	90%+	3mg	$63.0	2023-05-16

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Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-1-(4-Methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 898459-26-2)

In the realm of organic chemistry and pharmaceutical research, 2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS No. 898459-26-2) has emerged as a compound of significant interest. This molecule, characterized by its unique benzodiazole core and piperidinyl sulfonyl moiety, is frequently studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity in target interactions.

The compound's 4-methoxybenzenesulfonyl group plays a pivotal role in its chemical behavior, influencing solubility and binding affinity. Recent studies highlight its relevance in the development of small-molecule inhibitors, especially in the context of enzyme modulation and receptor targeting. Given the growing demand for precision medicine, 898459-26-2 is often explored in virtual screening libraries and high-throughput assays to identify novel therapeutic candidates.

From a synthetic perspective, the preparation of 2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole involves multi-step organic transformations, including sulfonylation and cyclization reactions. Optimization of these processes is a hot topic in green chemistry circles, where reducing waste and improving atom economy are prioritized. This aligns with broader industry trends toward sustainable synthesis and eco-friendly methodologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound. Its crystalline structure and stability profile are critical for formulation scientists working on drug delivery systems. Moreover, computational chemists utilize molecular docking simulations to predict its interactions with biological targets, a practice increasingly integrated with AI-driven drug design platforms.

In the context of intellectual property, 898459-26-2 has been referenced in several patents related to kinase inhibitors and GPCR modulators. This underscores its commercial potential in the biopharmaceutical sector, where innovation is driven by the need for novel chemical entities. Discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationships (SAR), a key consideration for medicinal chemists.

As the scientific community continues to explore heterocyclic compounds, 2-1-(4-methoxybenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole remains a focal point due to its pharmacophore versatility. Future research may delve deeper into its metabolic pathways and toxicological profiles, addressing common queries about its ADME properties (absorption, distribution, metabolism, excretion). These insights are vital for advancing it from bench to bedside in therapeutic development.

For laboratories and institutions sourcing this compound, quality control measures such as HPLC purity verification and residual solvent analysis are essential. Suppliers often emphasize batch-to-batch consistency, a concern frequently raised in online forums and scientific procurement discussions. Ensuring compliance with ISO standards further enhances its appeal for global research collaborations.

In summary, CAS No. 898459-26-2 exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from lead compound optimization to materials engineering—make it a subject of enduring relevance. As open-access databases and collaborative science platforms grow, the dissemination of findings related to this compound will likely accelerate, fueling further breakthroughs in its utilization.